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Diethylcyanamide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical structure, properties,

synthesis, and analysis of diethylcyanamide (C₅H₁₀N₂). Diethylcyanamide is a valuable

reagent in organic synthesis and a precursor for various chemical entities. This document

includes tabulated physical and chemical properties, detailed experimental protocols for its

synthesis and purification, and workflows for its analysis by common spectroscopic methods.

Safety and toxicity information are also discussed to ensure proper handling.

Chemical Structure and Identification
Diethylcyanamide, also known as N,N-diethylcyanamide, is a disubstituted cyanamide with

two ethyl groups attached to the amino nitrogen.

Chemical Structure:

Caption: 2D Chemical Structure of Diethylcyanamide.

Table 1: Chemical Identifiers
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Identifier Value Reference(s)

IUPAC Name N,N-Diethylcyanamide

CAS Number 617-83-4

Molecular Formula C₅H₁₀N₂

Molecular Weight 98.15 g/mol

SMILES CCN(CC)C#N

InChI
1S/C5H10N2/c1-3-7(4-2)5-

6/h3-4H2,1-2H3

InChIKey
ZZTSQZQUWBFTAT-

UHFFFAOYSA-N

Physicochemical Properties
Diethylcyanamide is a clear, colorless to light yellow liquid at room temperature.[1][2] Its key

physical and chemical properties are summarized below.

Table 2: Physical and Chemical Properties

Property Value Reference(s)

Appearance
Clear, colorless to light yellow

liquid
[1][2]

Boiling Point 186-188 °C (at 760 mmHg)

Melting Point -80.6 °C [3]

Density 0.846 g/mL at 25 °C

Refractive Index (n20/D) 1.423

Flash Point 69 °C (156.2 °F) - closed cup

Enthalpy of Formation (gas) 63.5 ± 3.1 kJ/mol [4]

Solubility Soluble in organic solvents.
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Synthesis of Diethylcyanamide
The synthesis of diethylcyanamide can be achieved through several routes, with the most

common being the reaction of a secondary amine with a cyanating agent. The von Braun

reaction, which involves the reaction of a tertiary amine with cyanogen bromide, also yields

disubstituted cyanamides.[5][6] A direct and common laboratory-scale synthesis involves the

reaction of diethylamine with cyanogen bromide.

Experimental Protocol: Synthesis from Diethylamine
and Cyanogen Bromide
This protocol is adapted from general procedures for the synthesis of dialkylcyanamides.[7][8]

Materials:

Diethylamine

Cyanogen bromide (Caution: Highly toxic)

Anhydrous diethyl ether

Anhydrous sodium sulfate

Round-bottom flask with a magnetic stirrer

Dropping funnel

Reflux condenser

Ice bath

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a

magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.
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Reactant Preparation: Dissolve diethylamine (1.0 equivalent) in anhydrous diethyl ether and

add it to the reaction flask. Cool the flask in an ice bath.

Addition of Cyanogen Bromide: Dissolve cyanogen bromide (1.0 equivalent) in anhydrous

diethyl ether and add this solution to the dropping funnel. Add the cyanogen bromide solution

dropwise to the stirred diethylamine solution over 1 hour, maintaining the temperature below

10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for an additional 2-3 hours. A precipitate of diethylamine

hydrobromide will form.

Work-up: Filter the reaction mixture to remove the diethylamine hydrobromide precipitate.

Wash the precipitate with a small amount of anhydrous diethyl ether.

Extraction: Combine the filtrate and the ether washings. Wash the combined organic layer

sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the diethyl ether by rotary evaporation.

Purification: Purify the crude diethylcyanamide by vacuum distillation.[9][10] Collect the

fraction boiling at the appropriate temperature and pressure.

Diagram of Synthesis Workflow:
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Synthesis
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Caption: Experimental workflow for the synthesis and purification of diethylcyanamide.
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Spectroscopic Analysis
Infrared (IR) Spectroscopy
The IR spectrum of diethylcyanamide is characterized by a strong absorption band

corresponding to the nitrile (C≡N) stretching vibration.

Experimental Protocol: IR Sample Preparation (Liquid Film)

Place a drop of pure diethylcyanamide onto a clean, dry salt plate (e.g., NaCl or KBr).

Place a second salt plate on top of the first to create a thin liquid film.

Mount the plates in the IR spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of diethylcyanamide.

Experimental Protocol: NMR Sample Preparation

Dissolve a small amount of diethylcyanamide (5-10 mg) in a suitable deuterated solvent

(e.g., CDCl₃) in an NMR tube.

Acquire the ¹H and ¹³C NMR spectra.

¹H NMR: Expect a quartet corresponding to the methylene protons (-CH₂-) and a triplet for

the methyl protons (-CH₃) of the ethyl groups.

¹³C NMR: Expect signals for the nitrile carbon, the methylene carbons, and the methyl

carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used to determine the purity of diethylcyanamide and confirm its molecular weight.

Experimental Protocol: GC-MS Sample Preparation
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Prepare a dilute solution of diethylcyanamide in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

Inject an appropriate volume of the solution into the GC-MS instrument.

The resulting chromatogram will show the retention time of diethylcyanamide, and the

mass spectrum will display its molecular ion peak and fragmentation pattern.

Reactivity and Applications
Diethylcyanamide is a versatile intermediate in organic synthesis. The cyano group can

undergo various transformations, and the diethylamino group influences its reactivity. It has

been used in the preparation of N,N'-substituted-5,5'-diamino-3,3'-bi-1,2,4-oxadiazoles.[2] It

also reacts with lithium diethylamide to yield lithium 1,1,3,3-tetraethylguanidinate.[7]

Toxicology and Safety
Diethylcyanamide is a toxic compound and should be handled with appropriate safety

precautions.

Table 3: Toxicity and Safety Information
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Parameter Information Reference(s)

Hazard Statements

H301: Toxic if swallowed.

H311: Toxic in contact with

skin. H331: Toxic if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician. P302 +

P352: IF ON SKIN: Wash with

plenty of soap and water. P304

+ P340: IF INHALED: Remove

person to fresh air and keep

comfortable for breathing.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment

(PPE)

Eyeshields, face shield,

gloves, and a suitable

respirator are recommended.

Storage Keep in a dry, cool, and well-

ventilated place. Keep

container tightly closed and

[11]
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away from heat, sparks, and

open flames.

Acute Toxicity:

Limited specific LD50 data for diethylcyanamide is readily available. However, for the related

compound dimethylcyanamide, it is harmful if inhaled or swallowed and may be harmful if

absorbed through the skin.[1] It is classified as acutely toxic (Category 3) for oral, dermal, and

inhalation routes.[11]

Conclusion
This technical guide has provided a comprehensive overview of diethylcyanamide, covering

its chemical structure, physicochemical properties, a detailed synthesis protocol, analytical

methods, and essential safety information. The provided data and protocols are intended to

support researchers and professionals in the safe and effective use of this compound in their

work. As with any chemical, it is imperative to consult the full Safety Data Sheet (SDS) before

handling and to use appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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